Cas no 2411239-11-5 (2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide
• CAS No: 2411239-11-5
• MF: C₁₆H₁₆ClFN₂O₂
• MW: 322.761846542358
• CID: 5996447
• PubChem ID: 146085962
• Update Time: 2025-05-20

2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7559469
• 2411239-11-5
• Z1562143911
• 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide
• 2-chloro-N-{1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethyl}propanamide

• Inchi： 1S/C16H16ClFN2O2/c1-10(17)16(21)20-11(2)12-5-6-15(14(18)8-12)22-13-4-3-7-19-9-13/h3-11H,1-2H3,(H,20,21)
• InChI Key： AXQRHMAKAPTSLT-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1C=CC(=C(C=1)F)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 322.0884336g/mol
• Monoisotopic Mass: 322.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide

Research Briefing on 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide (CAS: 2411239-11-5)

Recent studies on the compound 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide (CAS: 2411239-11-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by its unique chloro-fluoro-pyridinyloxyphenyl scaffold, has been investigated for its role as a modulator of specific biological targets. Recent synthetic approaches have optimized the yield and purity of 2411239-11-5, enabling more robust pharmacological evaluations. Key advancements include the development of a scalable one-pot reaction sequence, which reduces production costs and improves reproducibility.

Pharmacological studies have demonstrated that 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide exhibits selective inhibition of certain kinase pathways implicated in inflammatory and oncogenic processes. In vitro assays using human cell lines revealed IC50 values in the low micromolar range, suggesting potent bioactivity. Furthermore, preliminary in vivo studies in murine models have shown promising anti-inflammatory effects with minimal off-target toxicity.

Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity. The chloro and fluoro substituents, along with the pyridinyloxy linkage, contribute to enhanced binding affinity and metabolic stability. Computational docking studies support these findings, revealing favorable interactions with the ATP-binding sites of target kinases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2411239-11-5. Recent efforts have focused on derivatization to improve solubility and bioavailability while retaining its pharmacological efficacy. Collaborative research between academia and industry is underway to advance this compound into preclinical development.

In conclusion, 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide represents a compelling case study in rational drug design. Its unique chemical structure and promising biological activity warrant further investigation, particularly in the context of targeted therapies for inflammatory diseases and cancer. Future research directions include detailed mechanistic studies and the exploration of combination therapies to enhance therapeutic outcomes.